2-Fluoro-5-(6-methylpyridin-3-yloxy)benzenamine

• CAS No.: 1020172-96-6
• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 2-fluoro-5-(6-methylpyridin-3-yl)oxyaniline
• InChI: InChI=1S/C12H11FN2O/c1-8-2-3-10(7-15-8)16-9-4-5-11(13)12(14)6-9/h2-7H,14H2,1H3
• InChI Key: CKFBOWPXQACPDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)OC2=CC(=C(C=C2)F)N

Description

2-Fluoro-5-(6-methylpyridin-3-yloxy)benzenamine is a useful research compound. Its molecular formula is C12H11FN2O and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (100 mg, 3.3 mmol) was slowly added to a solution of Example A12 (0.50 g, 2.1 mmol) in dry THF (50 mL) at 0° C. After 30 min, CS2 (0.49 g, 6.4 mmol) was added and the reaction mixture was stirred at 0° C. for 1 hour. Methyl iodide (2.4 g, 17 mmol) was added at 0° C. and the reaction mixture was allowed to warm to RT overnight. The solvent was removed under reduced pressure to obtain the crude product. The crude, O-(5-(3-amino-4-fluorophenoxy)pyridin-2-yl)methyl S-methyl carbonodithioate (0.69 g, 2.1 mmol) was dissolved in toluene (5 mL) and tributyltin hydride (1 mL) and AIBN (50 mg) were added. The reaction mixture was heated under reflux for 3 hours. The solvent was removed under reduced pressure and the residue was filtered and washed with CH2Cl2. The filtrate was evaporated and the residue was purified by silica gel column chromatography to obtain 2-fluoro-5-(6-methylpyridin-3-yloxy)benzenamine (0.26 g, 56% yield). 1H NMR (400 MHz, DMSO-d6) δ 8.20 (d, J=2.8 Hz, 1H), 7.30 (dd, J=2.8, and 8.4 Hz, 1H), 7.25 (d, J=8.4 Hz, 1H), 6.97 (dd, J=8.8, 11.6 Hz, 1H), 6.38 (dd, J=3.2, 7.6 Hz, 1H), 6.13 (dt, J=3.2, 8.8 Hz, 1H), 5.31 (s, 1H), 2.44 (s, 3H); MS (ESI) m/z: 219.0 (M+H+).